Cas no 4888-20-4 (N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide)

N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide structure
4888-20-4 structure
Product Name:N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide
CAS No:4888-20-4
MF:C21H24FNO3S
MW:389.483568191528
CID:2619970
PubChem ID:5235247
Update Time:2025-04-21

N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • Z57393109
    • 577960-46-4
    • STK704505
    • N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-fluoro-N-[4-(propan-2-yl)benzyl]benzamide
    • DTXSID40412108
    • 4888-20-4
    • AKOS002236869
    • AKOS016083061
    • N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-[(4-propan-2-ylphenyl)methyl]benzamide
    • Inchi: 1S/C21H24FNO3S/c1-15(2)17-9-7-16(8-10-17)13-23(18-11-12-27(25,26)14-18)21(24)19-5-3-4-6-20(19)22/h3-10,15,18H,11-14H2,1-2H3
    • InChI Key: FUZGDHXSAGKEHE-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N(C(C1C=CC=CC=1F)=O)CC1C=CC(C(C)C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 389.146093
  • Monoisotopic Mass: 389.146093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.27
  • Boiling Point: 606°C at 760 mmHg
  • Flash Point: 320.3°C
  • Refractive Index: 1.593
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